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Compound of Interest

Compound Name: Hexaamminenickel(ll) bromide

Cat. No.: B7802453

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of hexaamminenickel(ll)
bromide, a coordination compound of interest in various chemical research and development
applications. This document details its chemical identity, including CAS number and
nomenclature, summarizes its key physicochemical properties, and provides a detailed
experimental protocol for its synthesis.

Chemical Identification and Nomenclature

Hexaamminenickel(ll) bromide is an inorganic coordination complex. The central metal atom
is nickel in its +2 oxidation state, which is coordinated to six ammonia (NHs) ligands. The
positive charge of the complex cation, [Ni(NHs)s]?*, is balanced by two bromide anions.

The Chemical Abstracts Service (CAS) has assigned the number 13601-55-3 to
hexaamminenickel(ll) bromide.[1][2] This unique identifier is crucial for unambiguous
identification in databases and literature.

The systematic nomenclature for this compound, following IUPAC guidelines, is
hexaamminenickel(ll) bromide. The prefix "hexaammine" indicates the presence of six
ammonia ligands, "nickel(ll)" specifies the central metal and its oxidation state, and "bromide"
is the name of the counter-anion.
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Structural and Chemical Formula

The chemical formula of hexaamminenickel(ll) bromide is [Ni(NH3s)e]Brz. This formula
explicitly shows the coordination of the six ammonia molecules to the nickel ion within the
complex cation and the presence of two bromide ions.

Below is a diagram illustrating the relationship between the compound's name, its chemical
formula, and its constituent parts.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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